Cas no 1185039-71-7 (Quinmerac-13C6)

Quinmerac-13C6 structure
Quinmerac-13C6 structure
Product Name:Quinmerac-13C6
CAS No:1185039-71-7
MF:C11H8ClNO2
MW:227.595650672913
CID:895438
PubChem ID:46782831
Update Time:2024-11-03

Quinmerac-13C6 Chemical and Physical Properties

Names and Identifiers

    • Quinmerac-13C6
    • 7-chloro-3-methylquinoline-8-carboxylic acid
    • 7-Chloro-3-methyl(4a,5,6,7,8,8a-~13~C_6_)quinoline-8-carboxylic acid
    • DTXSID80676126
    • J-003787
    • 1185039-71-7
    • Inchi: 1S/C11H8ClNO2/c1-6-4-7-2-3-8(12)9(11(14)15)10(7)13-5-6/h2-5H,1H3,(H,14,15)/i2+1,3+1,7+1,8+1,9+1,10+1
    • InChI Key: ALZOLUNSQWINIR-KIHIGKDESA-N
    • SMILES: Cl[13C]1[13CH]=[13CH][13C]2=CC(C)=CN=[13C]2[13C]=1C(=O)O

Computed Properties

  • Exact Mass: 227.04400
  • Monoisotopic Mass: 227.0444852g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.89480

Quinmerac-13C6 Pricemore >>

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